Cas no 204575-07-5 (N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt)

• Product Name: N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt
• CAS No: 204575-07-5
• MF: C₈H₁₄NNaO₉S
• MW: 323.252832889557
• CID: 253277
• PubChem ID: 92132053
• Update Time: 2025-05-23

N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate), monosodium salt (9CI)
• N-Acetyl-D-galactosamine-6-O-sulfate sodium salt
• N-ACETYL-D-GALACTOSAMINE-6-O-SULPHATE SODIUM SALT
• 204575-07-5
• Sodium (2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl sulfate
• D-Galactose,2-(acetylamino)-2-deoxy-,6-(hydrogen sulfate),monosodium salt(9ci)
• Sodium(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexylsulfate
• W-201785
• sodium;[(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] sulfate
• N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt

• MDL： MFCD00214239
• Inchi： 1S/C8H15NO9S.Na/c1-4(11)9-5(2-10)7(13)8(14)6(12)3-18-19(15,16)17;/h2,5-8,12-14H,3H2,1H3,(H,9,11)(H,15,16,17);/q;+1/p-1/t5-,6+,7+,8-;/m0./s1
• InChI Key： BLIIVRKKAXFSRM-SZPCUAKFSA-M
• SMILES： S(=O)(=O)([O-])OC[C@H]([C@@H]([C@@H]([C@H](C=O)NC(C)=O)O)O)O.[Na+]

Computed Properties

• Exact Mass: 323.02900
• Monoisotopic Mass: 323.02869648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 181.67000
• LogP: -2.27880

N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt

Comprehensive Overview of N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt (CAS No. 204575-07-5)

N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt (CAS No. 204575-07-5) is a specialized sulfated carbohydrate derivative with significant applications in biochemical research, pharmaceutical development, and glycobiology. This compound, often abbreviated as GalNAc-6-SO4 Na, is a sodium salt form of N-Acetyl-D-galactosamine sulfated at the 6-position. Its unique structure makes it a valuable tool for studying glycosaminoglycan (GAG) metabolism, cell signaling pathways, and carbohydrate-protein interactions.

The growing interest in glycobiology and precision medicine has elevated the demand for well-characterized compounds like N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt. Researchers frequently search for terms such as "GalNAc-6-SO4 applications", "sulfated sugars in drug delivery", and "CAS 204575-07-5 supplier", reflecting its relevance in cutting-edge studies. This compound is particularly notable for its role in modulating heparan sulfate proteoglycans (HSPGs), which are critical in cancer metastasis and viral entry mechanisms—topics of high interest in 2024.

From a structural perspective, N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt features a sulfate ester group at the C-6 position, enhancing its solubility and biological activity compared to non-sulfated analogs. This modification is crucial for mimicking natural GAG fragments used in glycan array studies or as standards in liquid chromatography-mass spectrometry (LC-MS). The sodium salt form ensures stability, making it suitable for long-term storage and in vitro assays.

In the context of biopharmaceuticals, this compound is explored for its potential in targeted therapies, especially in lysosomal storage disorders like Morquio syndrome, where glycosaminoglycan degradation is impaired. Searches for "GalNAc-6-SO4 in enzyme replacement therapy" or "sulfated carbohydrates as biomarkers" highlight its therapeutic promise. Additionally, its use in vaccine adjuvants and immunomodulation studies aligns with the rising focus on next-generation vaccines.

Quality and purity are paramount for CAS 204575-07-5, as impurities can interfere with kinase assays or glycan-binding studies. Reputable suppliers provide high-purity (>95%) material with detailed NMR and HPLC characterization data. Researchers often inquire about "N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt synthesis" or "batch-to-batch consistency", underscoring the need for reliable sourcing.

Beyond academia, industries leverage this compound for biomaterial engineering, such as designing heparin-mimicking hydrogels for tissue regeneration—a trending topic in regenerative medicine. Its anti-inflammatory properties also attract attention in cosmeceuticals, with searches like "sulfated sugars for skin repair" gaining traction.

In summary, N-Acetyl D-Galactosamine 6-Sulfate Sodium Salt (CAS No. 204575-07-5) bridges fundamental research and applied science, addressing pressing questions in glycomics, drug development, and diagnostics. Its versatility ensures continued relevance in an era prioritizing personalized medicine and biomolecular innovation.